Cas no 1955523-40-6 (N-{bicyclo2.2.2octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide)

• Product Name: N-{bicyclo2.2.2octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide
• CAS No: 1955523-40-6
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• MDL: MFCD30180394
• CID: 5247535
• Update Time: 2025-08-04

N-{bicyclo2.2.2octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxathiin-3-carboxamide, N-bicyclo[2.2.2]oct-1-yl-5,6-dihydro-2-methyl-
• N-{bicyclo2.2.2octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide

• MDL： MFCD30180394
• Inchi： 1S/C14H21NO2S/c1-10-12(18-9-8-17-10)13(16)15-14-5-2-11(3-6-14)4-7-14/h11H,2-9H2,1H3,(H,15,16)
• InChI Key： CGXPXPJOPSDGOI-UHFFFAOYSA-N
• SMILES： O1CCSC(C(NC23CCC(CC2)CC3)=O)=C1C

Additional information on N-{bicyclo2.2.2octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide

N-{bicyclo[2.2.2]octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide (CAS No. 1955523-40-6): An Emerging Compound in Medicinal Chemistry

N-{bicyclo[2.2.2]octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide (CAS No. 1955523-40-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxathiines, which are heterocyclic compounds characterized by a six-membered ring containing one sulfur and one oxygen atom. The presence of the bicyclo[2.2.2]octan-1-yl group and the 2-methyl substitution on the oxathiine ring contribute to its distinct chemical properties and biological activities.

The development of N-{bicyclo[2.2.2]octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide has been driven by the need for new molecules with improved pharmacological profiles and reduced side effects compared to existing drugs. Recent studies have shown that this compound exhibits promising activity in various biological assays, making it a valuable candidate for further investigation in drug discovery and development.

In terms of its chemical structure, N-{bicyclo[2.2.2]octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide features a bicyclic ring system that provides rigidity and conformational stability, which can enhance its binding affinity to specific protein targets. The carboxamide functional group at the 3-position of the oxathiine ring is known to participate in hydrogen bonding interactions, which are crucial for molecular recognition and biological activity.

One of the key areas of research involving this compound is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have demonstrated that N-{bicyclo[2.2.2]octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide can effectively inhibit the activity of certain kinases, which are important targets in cancer therapy. The ability to selectively target these enzymes without affecting other cellular processes is a significant advantage in drug design.

Furthermore, the compound has shown promising results in preclinical studies evaluating its efficacy against various diseases. In vitro assays have revealed that N-{bicyclo[2.2.2]octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide exhibits potent antiproliferative effects on cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may have anti-inflammatory properties, making it a candidate for treating inflammatory disorders.

The pharmacokinetic properties of N-{bicyclo[2.2.2]octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide have also been studied to ensure its suitability for therapeutic use. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for a drug candidate to progress through clinical trials.

In terms of safety and toxicity profiles, initial assessments have indicated that N-{bicyclo[2.2.2]octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

The synthesis of N-{bicyclo[2.2.2]octan-1-yl}-2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxamide involves several steps that require precise control over reaction conditions to ensure high yields and purity of the final product. Advanced synthetic methods and techniques have been developed to optimize the production process and make it scalable for industrial applications.

In conclusion, N-{bicyclo[2.2.2]octan-1-y}l}--methyl--dihydro--oxathiine--carboxamide (CAS No. 1955523–40–6) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development as a therapeutic agent for various diseases.